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Compound of Interest

Compound Name:
4'-Hydroxy Trazodone-d6 Benzyl

Ether

CAS No.: 1794752-37-6

Cat. No.: B586382

Get Quote

Executive Summary & Chemical Context
4'-Hydroxy Trazodone-d6 Benzyl Ether (CAS: 1794752-37-6) is a high-value, stable isotope-

labeled derivative used primarily as an Internal Standard (IS) in LC-MS/MS bioanalysis. It is a

deuterated form of the benzyl ether derivative of 4'-Hydroxy Trazodone, a major active

metabolite of the antidepressant Trazodone.

Critical Safety Premise: As a derivative of a pharmacologically active compound (Trazodone)

with suspected carcinogenic properties (Carc. 2), this substance must be handled as a Potent

Compound (OEB 3). The addition of the benzyl ether moiety and deuterium labeling does not

mitigate the biological activity or toxicity of the core pharmacophore.
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Property Detail

Chemical Name 4'-Hydroxy Trazodone-d6 Benzyl Ether

Molecular Formula C₂₆H₂₂D₆ClN₅O₂

Molecular Weight 484.02 g/mol

Physical State Solid (Powder)

Solubility Soluble in Methanol, DMSO, Dichloromethane

Storage -20°C (Freezer), Protect from light and moisture

Risk Assessment & Hazard Identification
Ref: OSHA Hazard Communication Standard (29 CFR 1910.1200)

Since specific toxicological data for this exact deuterated derivative is limited, Occupational

Health & Safety logic dictates "Read-Across" from the parent compound (Trazodone HCl) and

its metabolites.

Hazard Classification (Inferred)
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2][3][4]

Carcinogenicity: Category 2 (Suspected of causing cancer).[2][4]

Reproductive Toxicity: Potential risk (based on class effects of phenylpiperazines).[4]

Target Organs: Central Nervous System (CNS), Liver.

The "Parent Compound" Principle
In the absence of specific SDS data for a derivative, you must assume the derivative

possesses at least the same toxicity as the parent drug until proven otherwise. The benzyl

ether group may increase lipophilicity, potentially enhancing dermal absorption.
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Standard: Hierarchy of Controls > Engineering Controls > PPE

Protection Zone Required Equipment Technical Rationale

Respiratory

Class II Biological Safety

Cabinet (BSC) or Chemical

Fume Hood. If open bench

handling is unavoidable: N95

or P100 Respirator.

Prevents inhalation of airborne

particulates during weighing.

Deuterated standards are

high-cost; containment also

prevents sample loss.

Dermal (Hands)

Double Nitrile Gloves (min 0.11

mm thickness). Protocol:

Inspect outer glove every 30

mins; change immediately

upon splash.

Trazodone derivatives are

organic amines. Nitrile offers

superior resistance compared

to latex. Double gloving

provides a breakthrough buffer.

Ocular

Chemical Safety Goggles

(ANSI Z87.1). Note: Safety

glasses with side shields are

insufficient for powders that

can become airborne.

Protects against mucosal

absorption via the eyes.

Body
Tyvek® Lab Coat (Disposable)

with elastic cuffs.

Prevents contamination of

street clothes. Disposable

coats prevent cross-

contamination of other lab

areas.

Operational Protocol: Step-by-Step Handling
Phase 1: Retrieval & Acclimatization

Remove from -20°C storage: Place the vial in a desiccator.

Equilibration: Allow the vial to reach room temperature (approx. 30-45 mins) before opening.

Why? Opening a cold vial introduces condensation (water), which can degrade the benzyl

ether linkage or cause hydrolysis over time.
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Phase 2: Weighing & Solubilization (The Critical Step)
Goal: Create a Primary Stock Solution (e.g., 1 mg/mL in Methanol).

Static Control: Use an anti-static gun (ionizer) on the vial and spatula. Deuterated powders

are often electrostatic and "fly," leading to mass balance errors and contamination.

Weighing: Perform inside the fume hood/BSC using a microbalance.

Technique: Do not dispense directly into the stock bottle. Weigh into a disposable weighing

boat or directly into the volumetric flask if the neck width permits.

Solvent Addition: Add Methanol (MeOH) or DMSO.

Note: Benzyl ethers are generally stable in neutral solvents. Avoid strong acids which can

cleave the ether.

Dissolution: Vortex for 30 seconds. If particulates remain, sonicate for 5 minutes.

Phase 3: Storage of Stock Solutions
Aliquot: Divide the stock into small, single-use amber vials (e.g., 100 µL aliquots).

Reason: Repeated freeze-thaw cycles degrade the compound and alter concentration via

solvent evaporation.

Labeling: Must include Compound Name, Concentration, Solvent, Date, and User Initials.

Temp: Return to -20°C or -80°C immediately.

Visualization: Safety & Workflow Diagrams
Diagram 1: Safe Handling Workflow
This workflow ensures sample integrity and operator safety from retrieval to waste.
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Start: -20°C Storage Equilibrate to RT
(Desiccator, 30 min)

Prevent Condensation Weighing
(Fume Hood + Ionizer)

PPE: Double Gloves

Solubilization
(MeOH/DMSO)

Avoid Acidic Solvents

Disposal
(Hazardous Incineration)

Contaminated Items

Aliquot & Seal
(Amber Vials)

Prevent Freeze-Thaw Return to -20°C
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Caption: Operational workflow emphasizing moisture control and exposure prevention.

Diagram 2: Exposure Response Logic
Immediate actions to take in case of accidental contact.

Exposure Incident

Identify Type

Skin Contact Eye Contact Inhalation

Wash with Soap/Water
(15 mins) -> Medical Eval

Flush Eyewash Station
(15 mins) -> ER

Move to Fresh Air
-> Support Breathing -> ER

Click to download full resolution via product page

Caption: Emergency response decision tree for potent compound exposure.

Disposal & Environmental Compliance

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b586382/docs?utm_src=pdf-body-img#technical-guide-safe-handling-logistics-for-4-hydroxy-trazodone-d6-benzyl-ether
https://www.benchchem.com/product/b586382/docs?utm_src=pdf-body-img#technical-guide-safe-handling-logistics-for-4-hydroxy-trazodone-d6-benzyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Classification: Hazardous Chemical Waste (RCRA status dependent on local regulations,

typically non-listed but toxic).

Solid Waste: Weighing boats, contaminated gloves, and paper towels must be bagged in

"Hazardous Waste" polyethylene bags and tagged for incineration.

Liquid Waste: Solvent residues containing the standard must be collected in "Organic

Solvent" waste streams. Do not pour down the drain.

Decontamination: Wipe down balance and hood surfaces with 10% detergent solution

followed by Methanol to ensure no residue remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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